5-Hydroxy Indapamide Methyl Ether

• CAS: 1391053-97-6
• Synonyms: 3-(Aminosulfonyl)-4-chloro-N-(2,3-dihydro-5-methoxy-2-methyl-1H-indol-1-yl)benzamide
• Molecular Formula: C17H18ClN3O4S
• Molecular Weight: 395.858
• SMILES: CC1CC2=C(N1NC(=O)C3=CC(=C(C=C3)Cl)S(=O)(=O)N)C=CC(=C2)OC
• InChI: InChI=1S/C17H18ClN3O4S/c1-10-7-12-8-13(25-2)4-6-15(12)21(10)20-17(22)11-3-5-14(18)16(9-11)26(19,23)24/h3-6,8-10H,7H2,1-2H3,(H,20,22)(H2,19,23,24)
• InChIKey: PHHIYQIOHDPMDF-UHFFFAOYSA-N

Sourcing non-certified indapamide impurity standards risks invalidating ANDA/DMF analytical data. 5-Hydroxy Indapamide Methyl Ether (Indapamide Impurity 32) is a fully characterized reference standard (≥95% HPLC) supplied with comprehensive COA documentation (NMR, MS, IR). - Use as primary calibrant for impurity quantification in indapamide drug substance and finished product release testing. - Deploy for system suitability and method validation (specificity, linearity, accuracy) per ICH guidelines. - Apply in forced degradation studies to develop stability-indicating HPLC methods. - Leverage defined molecular weight (395.86 g/mol) and fragmentation data for LC-MS/GC-MS method tuning. Available in 10 mg to 1 g pack sizes with documented purity, traceable characterization, and ambient global shipping.

5-Hydroxy Indapamide Methyl Ether Certified Reference Standard

5-Hydroxy Indapamide Methyl Ether, also designated as Indapamide Impurity 32 or Indapamide 5-Methoxy, is a chemically defined reference standard derived from the thiazide-like diuretic indapamide . With a molecular formula of C17H18ClN3O4S and a molecular weight of 395.86 g/mol, this compound is supplied as an off-white solid primarily for use as a certified analytical reference material in pharmaceutical quality control, stability studies, and regulatory submissions .

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Certified reference standard for pharmaceutical impurity analysis

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HPLC purity certification with traceable Certificate of Analysis

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Comprehensive characterization: NMR, MS, IR, UV spectra provided

Why Certified Standards Matter for 5-Hydroxy Indapamide Methyl Ether

In pharmaceutical analysis, substituting a certified reference standard with an unqualified or generic compound introduces unacceptable risk to data integrity and regulatory compliance. 5-Hydroxy Indapamide Methyl Ether, as a specified impurity of indapamide, must be sourced with documented purity (e.g., 95-98% by HPLC) and comprehensive characterization data (NMR, MS, IR) to serve as a reliable calibrant or system suitability marker . Unlike a bulk chemical, its value lies in the traceable certificate of analysis and its exact structural confirmation, which are essential for accurate identification and quantification in complex drug matrices [1]. Failure to use a properly characterized standard can lead to false-positive or false-negative impurity results, jeopardizing drug product release and regulatory filing .

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Uncertified purity may compromise data integrity

Generic chemicals lack defined HPLC purity and documented characterization, which can lead to false-positive or false-negative impurity results and jeopardize drug product release testing.

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Limited characterization increases method validation risk

Basic identification (CAS, MW) is insufficient for unambiguous structural confirmation required in regulatory method validation; missing spectral data may fail to meet ICH guideline expectations.

• [1] Coompo Research Chemicals. 5-Hydroxy Indapamide Methyl Ether. Purity: 98%. View Source

Comparative Analytical Evidence for 5-Hydroxy Indapamide Methyl Ether

Purity Specification vs. Generic Chemicals

5-Hydroxy Indapamide Methyl Ether is supplied with a defined purity specification of 95-98% as determined by HPLC, in contrast to generic research-grade chemicals which may lack this documented purity . This specification is critical for its intended use as an analytical reference standard for the quantification of Indapamide Impurity 32 in drug substances and products [1].

Purity Specification

Head-to-head

Target: 95–98% (HPLC, CoA) vs. Comparator: undefined purity (generic chemical)

Defined purity ensures accurate impurity quantification in pharmaceutical testing.

Supplier CoA; verify against in-house acceptance criteria.

Evidence Dimension	Purity Specification (HPLC)
Target Compound Data	95% (HPLC) to 98% [1]
Comparator Or Baseline	Unspecified/Generic research chemical (purity not defined or certified for analytical use)
Quantified Difference	Defined and certified purity range vs. undefined purity
Conditions	HPLC analysis; supplier Certificate of Analysis (CoA)

Why This Matters

Procurement of a certified standard with a defined purity ensures accurate and reproducible quantification of this specific impurity in regulated pharmaceutical testing.

• [1] Coompo Research Chemicals. 5-Hydroxy Indapamide Methyl Ether. Purity: 98%. View Source

Comprehensive Characterization vs. Basic Identification

5-Hydroxy Indapamide Methyl Ether is provided with a full suite of characterization data including ¹H NMR, ¹³C NMR, MS, HPLC, IR, and UV spectra, which is essential for unambiguous structural confirmation in regulatory filings . This contrasts with generic chemical suppliers who may only provide basic information like molecular weight or CAS number.

Characterization Depth

Data to verify

Target: full spectral (NMR, MS, IR, UV) vs. Comparator: basic identification only

Supports unambiguous structural confirmation for method validation.

Characterization data may require independent verification.

Evidence Dimension	Extent of Analytical Characterization
Target Compound Data	Comprehensive: NMR, MS, HPLC, IR, UV, COA
Comparator Or Baseline	Typical research chemical supplier: limited to molecular weight, formula, CAS number
Quantified Difference	Full spectral characterization vs. basic identification
Conditions	Supplier documentation and Certificate of Analysis (CoA)

Why This Matters

This level of characterization is mandatory for use in Abbreviated New Drug Applications (ANDAs), Drug Master Files (DMFs), and for compliance with ICH guidelines on impurity testing.

Specific Solubility Profile for Method Development

The compound exhibits defined solubility in Dimethyl Formamide (DMF) and Dimethyl Sulfoxide (DMSO), and is soluble in a hot mixture of CH₂Cl₂/MeOH/EtOAc (1:1:1 ratio) . This specific solubility profile is crucial for preparing accurate standard solutions during HPLC method development and validation, a detail often absent for generic analogs.

Solubility Profile

Class-level

Defined solvents: DMF, DMSO, hot CH₂Cl₂/MeOH/EtOAc (1:1:1) vs. unspecified generic solubility.

Explicit solubility facilitates standard solution preparation and method development.

Solubility may vary by lot; confirm experimentally.

Evidence Dimension	Solubility Profile
Target Compound Data	Soluble in DMF, DMSO; soluble in hot CH₂Cl₂/MeOH/EtOAc (1:1:1)
Comparator Or Baseline	Unspecified solubility (common for non-reference standard materials)
Quantified Difference	Explicitly defined solvent system vs. undefined
Conditions	Supplier documentation

Why This Matters

This information directly reduces method development time and ensures consistent sample preparation across different laboratories and studies.

Defined Storage and Stability Conditions

To maintain its certified purity and integrity, 5-Hydroxy Indapamide Methyl Ether must be stored under refrigerated conditions (2-8°C) and protected from air and light [1]. This explicit storage directive is a hallmark of a properly managed reference standard, in contrast to the generic 'store in a cool, dry place' often found with non-certified materials.

Storage & Stability

Reported

2–8°C, protected from air/light vs. generic “cool, dry place” recommendation.

Specified storage maintains reference standard integrity and shelf life.

Follow supplier guidelines; stability under use conditions should be confirmed.

Evidence Dimension	Recommended Storage Conditions
Target Compound Data	2-8°C, protected from air and light; refrigerate or freeze [1]
Comparator Or Baseline	Generic research chemical: unspecified or 'store in a cool, dry place'
Quantified Difference	Explicit, controlled temperature range vs. vague directive
Conditions	Supplier storage and handling guidelines

Why This Matters

Adherence to specified storage conditions is essential to prevent degradation and ensure the reference standard remains fit for its intended purpose over its shelf life.

• [1] Coompo Research Chemicals. 5-Hydroxy Indapamide Methyl Ether. Storage: 2-8°C, protected from air and light, refrigerate or freeze. View Source

Application Scenarios for 5-Hydroxy Indapamide Methyl Ether

HPLC Impurity Calibration and Quantification

Utilize 5-Hydroxy Indapamide Methyl Ether as a primary reference standard to prepare calibration curves for the accurate quantification of Indapamide Impurity 32 in drug substance and finished product release testing. The defined purity of 95-98% ensures traceable and reliable results .

System Suitability and Method Validation for ANDA/DMF

Employ the fully characterized standard (including NMR, MS, and IR data) for establishing system suitability parameters and demonstrating method specificity, linearity, and accuracy during analytical method validation in support of Abbreviated New Drug Applications (ANDAs) and Drug Master Files (DMFs) .

Stability-Indicating Method for Forced Degradation

Incorporate 5-Hydroxy Indapamide Methyl Ether as a marker compound in forced degradation studies (acid, base, oxidative, thermal, photolytic) to develop and validate stability-indicating HPLC methods. Its specific solubility profile and defined storage conditions guide sample preparation and standard stability assessments .

Reference Material for Mass Spectrometry Methods

Use the fully characterized 5-Hydroxy Indapamide Methyl Ether to tune and validate LC-MS or GC-MS methods for the identification and quantification of indapamide-related impurities in complex biological or pharmaceutical matrices, leveraging its defined molecular weight and fragmentation data .

Application

Selection Property

Validation Focus

HPLC impurity calibration & quantification

Certified purity and traceable CoA

Quantitative accuracy and reproducibility

Method validation for pharmaceutical quality control

Full spectral characterization data

Specificity, linearity, and system suitability

Stability-indicating method development

Defined solubility and storage conditions

Forced degradation sample preparation and standard stability

Mass spectrometry reference standard

Defined molecular weight and fragmentation data

LC-MS/MS method tuning and impurity identification